Cas no 1091049-82-9 (2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{[4-(4-fluorophenyl)oxan-4-yl]methyl}acetamide)

• Product Name: 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{[4-(4-fluorophenyl)oxan-4-yl]methyl}acetamide
• CAS No: 1091049-82-9
• MF: C₂₂H₂₁FN₂O₄
• MW: 396.411549329758
• CID: 5959082
• PubChem ID: 27450215
• Update Time: 2025-05-26

2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{[4-(4-fluorophenyl)oxan-4-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{[4-(4-fluorophenyl)oxan-4-yl]methyl}acetamide
• 2-(1,3-dioxoisoindol-2-yl)-N-[[4-(4-fluorophenyl)oxan-4-yl]methyl]acetamide
• F5327-0631
• AKOS024507099
• 1091049-82-9
• 2-(1,3-dioxoisoindolin-2-yl)-N-((4-(4-fluorophenyl)tetrahydro-2H-pyran-4-yl)methyl)acetamide

• Inchi： 1S/C22H21FN2O4/c23-16-7-5-15(6-8-16)22(9-11-29-12-10-22)14-24-19(26)13-25-20(27)17-3-1-2-4-18(17)21(25)28/h1-8H,9-14H2,(H,24,26)
• InChI Key： POULWSVQWRNEEE-UHFFFAOYSA-N
• SMILES： C(NCC1(C2=CC=C(F)C=C2)CCOCC1)(=O)CN1C(=O)C2=C(C1=O)C=CC=C2

Computed Properties

• Exact Mass: 396.14853532g/mol
• Monoisotopic Mass: 396.14853532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{[4-(4-fluorophenyl)oxan-4-yl]methyl}acetamide

Introduction to 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{[4-(4-fluorophenyl)oxan-4-yl]methyl}acetamide (CAS No. 1091049-82-9)

The compound 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{[4-(4-fluorophenyl)oxan-4-yl]methyl}acetamide, identified by its CAS number 1091049-82-9, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a 1,3-dioxo-2,3-dihydro-1H-isoindol core and a 4-(4-fluorophenyl)oxan moiety suggests unique electronic and steric properties that may contribute to its biological activity.

Recent research in the domain of heterocyclic compounds has highlighted the importance of isoindole derivatives in developing novel therapeutic agents. The 1,3-dioxo-2,3-dihydro-1H-isoindol scaffold is particularly noteworthy for its ability to interact with biological targets in a manner that is both selective and potent. This structural motif has been explored in various pharmacological contexts, demonstrating promise as a component in molecules designed to modulate biological pathways associated with diseases such as cancer and inflammation.

The incorporation of a 4-(4-fluorophenyl)oxan group into the molecular structure of this compound introduces additional layers of complexity. Fluorinated aromatic rings are well-known for their ability to enhance metabolic stability and binding affinity, making them a staple in modern drug design. The oxan ring further contributes to the molecule's overall conformational flexibility, which can be leveraged to optimize interactions with biological receptors. This combination of features positions the compound as a valuable candidate for further investigation.

In the context of contemporary pharmaceutical research, the development of small molecules capable of modulating protein-protein interactions has become increasingly important. The structural features of 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{[4-(4-fluorophenyl)oxan-4-yl]methyl}acetamide suggest that it may exhibit properties conducive to such interactions. Specifically, the amide functionality and the fluorinated phenyl ring could serve as recognition elements for target proteins, potentially leading to the development of novel inhibitors or agonists.

Moreover, the compound's potential applications extend beyond traditional pharmacological targets. Its unique structural characteristics make it an attractive candidate for use in materials science and nanotechnology. For instance, derivatives of this molecule could be explored as components in supramolecular assemblies or as ligands for metal complexes with catalytic properties. The versatility of its framework underscores the broad utility that such compounds may possess in interdisciplinary research.

From a synthetic chemistry perspective, the preparation of 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{[4-(4-fluorophenyl)oxan-4-yl]methyl}acetamide presents an intriguing challenge. The synthesis would likely involve multi-step reactions that require careful optimization to ensure high yield and purity. Key steps might include cyclization reactions to form the isoindole core, followed by functional group transformations to introduce the amide and fluorinated phenyl moieties. Advances in synthetic methodologies have made such constructions more feasible than ever before.

The biological evaluation of this compound is currently underway in several research laboratories. Preliminary studies have shown promising results in vitro, indicating potential activity against various disease-related targets. These early findings have generated excitement within the scientific community and have prompted further investigation into its mechanism of action. The next phase of research will likely involve in vivo studies to assess its efficacy and safety profile.

In conclusion, 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{[4-(4-fluorophenyl)oxan-4-y]methyl}acetamide (CAS No. 1091049_82_9) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups and scaffolds positions it as a promising candidate for further exploration in medicinal chemistry and beyond. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.